Cas no 823180-37-6 (Heptanoic acid, 7-[(4-methylphenyl)sulfonyl]-, ethyl ester)

• Product Name: Heptanoic acid, 7-[(4-methylphenyl)sulfonyl]-, ethyl ester
• CAS No: 823180-37-6
• MF: C₁₆H₂₄O₄S
• MW: 312.424364089966
• CID: 695567
• PubChem ID: 71419523
• Update Time: 2025-04-19

Heptanoic acid, 7-[(4-methylphenyl)sulfonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[(4-methylphenyl)sulfonyl]-, ethyl ester
• ethyl 7-(4-methylphenyl)sulfonylheptanoate
• 823180-37-6
• Ethyl 7-(4-methylbenzene-1-sulfonyl)heptanoate
• DTXSID60838765

• Inchi： 1S/C16H24O4S/c1-3-20-16(17)8-6-4-5-7-13-21(18,19)15-11-9-14(2)10-12-15/h9-12H,3-8,13H2,1-2H3
• InChI Key： HIPNJCOGVIPZAK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCCCCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 312.13953042g/mol
• Monoisotopic Mass: 312.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.8Ų